Cas no 1361758-54-4 (5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde)

• Product Name: 5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde
• CAS No: 1361758-54-4
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• CID: 4919292
• Update Time: 2025-06-13

5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde

• Inchi： 1S/C12H7Cl2NO2/c13-10-3-1-2-8(12(10)14)9-5-15-11(17)4-7(9)6-16/h1-6H,(H,15,17)
• InChI Key： DCKXTVPJNAZQLP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CNC(C=C1C=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 403
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2

Additional information on 5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde

Recent Advances in the Study of 5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde (CAS: 1361758-54-4)

The compound 5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde (CAS: 1361758-54-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented here is based on a thorough review of recent academic literature, patents, and industry reports.

Recent studies have highlighted the unique structural features of 5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde, which make it a promising candidate for the development of novel therapeutic agents. The compound's dichlorophenyl and hydroxyisonicotinaldehyde moieties are believed to contribute to its ability to interact with specific biological targets, such as enzymes and receptors involved in inflammatory and neurodegenerative diseases. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalysis, to produce this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that 5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde exhibits notable biological activity. For instance, it has shown inhibitory effects on key enzymes like cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammation and immune responses. Additionally, preliminary data suggest that the compound may have neuroprotective properties, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde is currently under investigation. Molecular docking studies and structure-activity relationship (SAR) analyses have provided insights into how the compound interacts with its targets. These studies indicate that the hydroxy and aldehyde functional groups play a critical role in binding to active sites, while the dichlorophenyl group enhances the compound's stability and bioavailability.

Despite these promising findings, challenges remain in the development of 5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde as a therapeutic agent. Issues such as pharmacokinetics, toxicity, and scalability of synthesis need to be addressed in future research. However, the compound's unique properties and broad potential applications make it a valuable subject for further study in the field of medicinal chemistry.

In conclusion, 5-(2,3-Dichlorophenyl)-2-hydroxyisonicotinaldehyde (CAS: 1361758-54-4) represents a promising area of research in chemical biology and drug development. Its distinctive structural features and biological activity underscore its potential as a lead compound for the treatment of various diseases. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential.